![molecular formula C18H19N3O4 B2833613 1-(2,3-Dimethoxyphenyl)-3-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea CAS No. 1351615-07-0](/img/structure/B2833613.png)
1-(2,3-Dimethoxyphenyl)-3-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea
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Description
1-(2,3-Dimethoxyphenyl)-3-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)urea, also known as DTI-0009, is a small molecule compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. DTI-0009 belongs to the family of urea derivatives and has been studied extensively for its pharmacological properties.
Scientific Research Applications
Synthesis and Chemical Properties
The compound is used in the synthesis of quinazolines, a class of heterocyclic compounds. It acts as an intermediate in the preparation of various 12,13-dihydro-11bH-quino[1,2-c]quinazolines, showing its versatility in organic synthesis (Phillips & Castle, 1980).
It is involved in the synthesis of novel 2-substituted-6,7-dihydro-4H-Pyrimido(2,1-a)isoquinolin-4-ones, demonstrating its utility in creating diverse organic structures (Lal, D'sa, Kulkarni & Souza, 1990).
The compound serves as a precursor for synthesizing optically pure (S)-6,7-Dimethoxy-1,2,3,4-Tetrahydro-3-Isoquinolinecarboxylic Acid, highlighting its role in asymmetric hydrogenation studies (O'reilly, Derwin & Lin, 1990).
It has been used to create Tetrahydroisoquinoline-Derived Urea and 2,5-Diketopiperazine Derivatives, which are identified as selective antagonists of the TRPM8 channel receptor, indicating its potential in developing antiprostate cancer agents (De Petrocellis et al., 2016).
Biological and Pharmacological Applications
It is involved in the metabolism studies of HM-30181, a new P-glycoprotein inhibitor, highlighting its significance in understanding drug metabolism and pharmacokinetics (Paek et al., 2006).
The compound is utilized in the synthesis of Macrocyclic bis(ureas), acting as complexing agents towards a series of anions, which may have implications in medicinal chemistry and drug design (Kretschmer, Dittmann & Beck, 2014).
Its derivatives, such as Tetrahydroisoquinoline urea, have been studied for their role in the blockade of orexin-1 receptors, which are significant in sleep modulation and stress-induced hyperarousal, showing its potential in the treatment of various psychiatric disorders (Bonaventure et al., 2015).
properties
IUPAC Name |
1-(2,3-dimethoxyphenyl)-3-(1-oxo-3,4-dihydro-2H-isoquinolin-7-yl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O4/c1-24-15-5-3-4-14(16(15)25-2)21-18(23)20-12-7-6-11-8-9-19-17(22)13(11)10-12/h3-7,10H,8-9H2,1-2H3,(H,19,22)(H2,20,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWQUNDGTZJDJKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)NC(=O)NC2=CC3=C(CCNC3=O)C=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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